O-Methylequilenin
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Overview
Description
Equilenin is a 3-hydroxy steroid.
Scientific Research Applications
Estrogenic Activity and Carcinogenic Potential
O-Methylequilenin, particularly its form 4-Methoxyequilenin (4-MeOEN), is studied for its role in estrogen receptor-mediated gene transcription. Research by Chang et al. (2007) found that 4-MeOEN, a metabolite in equine estrogen metabolism, is a proliferative estrogenic agent that may contribute to carcinogenesis. This form results from the O-methylation of 4-hydroxyequilenin, a major catechol metabolite present in hormone replacement therapeutics. The study noted 4-MeOEN's ability to induce cell proliferation and estrogen response element (ERE)-mediated gene transcription, suggesting its potency in classical and nonclassical estrogenic pathways (Chang et al., 2007).
Interaction with Estrogen Receptors
Further investigation into the estrogenic activity of 4-MeOEN was conducted by Chang et al. (2008). They compared the estrogen receptor (ER) binding of 4-MeOEN with estradiol and other equilenin derivatives. This study highlighted the nanomolar potency of 4-MeOEN in inducing alkaline phosphatase and luciferase, showing a similar profile of activity to estradiol (E2). The findings challenge the notion that methylation of 4-OHEN represents a detoxification pathway, as 4-MeOEN exhibits full estrogen agonist properties (Chang et al., 2008).
Molecular Mechanisms and DNA Methylation
The broader implications of DNA methylation in cellular differentiation and disease states are explored by Houseman et al. (2012). Although not directly linked to this compound, this research provides a context for understanding how methylation, in general, influences cellular behavior and could be relevant in evaluating the effects of this compound and its metabolites on cellular mechanisms and disease states, especially in cancers (Houseman et al., 2012).
Properties
Molecular Formula |
C19H20O2 |
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Molecular Weight |
280.4 g/mol |
IUPAC Name |
(13S,14S)-3-methoxy-13-methyl-12,14,15,16-tetrahydro-11H-cyclopenta[a]phenanthren-17-one |
InChI |
InChI=1S/C19H20O2/c1-19-10-9-15-14-6-4-13(21-2)11-12(14)3-5-16(15)17(19)7-8-18(19)20/h3-6,11,17H,7-10H2,1-2H3/t17-,19-/m0/s1 |
InChI Key |
LAFFTPKGTZPBMG-HKUYNNGSSA-N |
Isomeric SMILES |
C[C@]12CCC3=C([C@@H]1CCC2=O)C=CC4=C3C=CC(=C4)OC |
SMILES |
CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OC |
Canonical SMILES |
CC12CCC3=C(C1CCC2=O)C=CC4=C3C=CC(=C4)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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